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Compound of Interest

Compound Name: 3,4,5-Trimethylphenol

Cat. No.: B1220615

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information for
3,4,5-Trimethylphenol. A comprehensive toxicological profile for this specific isomer is not
available in the public domain. Significant data gaps exist, particularly for chronic, reproductive,
and developmental toxicity, as well as for a detailed understanding of its mechanism of action.
The information provided herein is based on general classifications for hazardous substances
and data on related phenolic compounds, and should be interpreted with caution. Further
experimental studies are required to establish a complete and accurate toxicological profile.

Executive Summary

3,4,5-Trimethylphenol is a phenolic compound with limited available toxicological data. It is
classified as a substance that causes severe skin burns and eye damage.[1][2] Due to the lack
of specific studies on 3,4,5-Trimethylphenol, this guide also refers to the general toxicological
properties of phenolic compounds to infer potential hazards. This document aims to provide a
structured overview of the known information and highlight the existing data gaps to guide
future research and ensure safe handling practices.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling and in predicting its environmental fate and toxicological behavior.
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Property Value Reference
CAS Number 527-54-8

Molecular Formula C9H120 [2]
Molecular Weight 136.19 g/mol [3]
Appearance Solid [4]

Melting Point 108-110 °C

Boiling Point 248-249 °C

Water Solubility Insoluble in water [1]

logP (o/w) 2.911 (estimated)

Toxicological Data

A significant lack of quantitative toxicological data for 3,4,5-Trimethylphenol necessitates a
gualitative summary based on available safety data sheets and classifications.

Acute Toxicity

No specific LD50 (median lethal dose) or LC50 (median lethal concentration) values for 3,4,5-
Trimethylphenol are available. However, it is classified as causing severe skin burns and eye
damage, indicating significant acute local toxicity upon contact.[1][2] Ingestion is expected to
cause severe swelling and damage to the gastrointestinal tract.[1]

Sub-chronic and Chronic Toxicity

There are no available studies on the sub-chronic or chronic toxicity of 3,4,5-Trimethylphenol.

Carcinogenicity, Mutagenicity, and Genotoxicity

o Carcinogenicity: There is no information available regarding the carcinogenic potential of
3,4,5-Trimethylphenol.[1]

o Mutagenicity and Genotoxicity: No mutagenic effects have been reported.[1] However, for
the broader class of phenols, mixed results have been observed in genotoxicity studies.[5][6]
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Reproductive and Developmental Toxicity

There is no information available on the reproductive or developmental effects of 3,4,5-
Trimethylphenol.[1] Studies on phenol, the parent compound, have suggested potential for

developmental toxicity at high doses in animal models.[7]

Mechanism of Action (Postulated)

The precise mechanism of action for 3,4,5-Trimethylphenol has not been investigated.
However, based on the known mechanisms of other phenolic compounds, it is plausible that its
toxicity could be mediated through oxidative stress. Phenolic compounds can generate reactive
oxygen species (ROS), which can lead to cellular damage and activate stress-related signaling
pathways, such as the Mitogen-Activated Protein Kinase (MAPK) pathway.[8]
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Caption: Postulated signaling pathway for phenolic compounds.

Experimental Protocols

Due to the absence of specific toxicological studies on 3,4,5-Trimethylphenol, detailed
experimental protocols cannot be cited. However, standardized OECD (Organisation for
Economic Co-operation and Development) guidelines are typically followed for toxicological
assessments. A generalized workflow for a comprehensive toxicity assessment is presented

below.
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Caption: A generalized workflow for comprehensive toxicity assessment.

Conclusion and Recommendations

The toxicological profile of 3,4,5-Trimethylphenol is largely incomplete. Based on the available
information, it should be handled as a corrosive material that can cause severe skin and eye
damage. Professionals in research and drug development should exercise extreme caution
and use appropriate personal protective equipment.

To address the significant data gaps, the following studies are recommended:
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» Acute toxicity studies (oral, dermal, inhalation) to determine LD50 and LC50 values.
« In vitro genotoxicity assays (e.g., Ames test, micronucleus test).

» Repeated dose toxicity studies (28-day and 90-day) to identify target organs and establish
No-Observed-Adverse-Effect Levels (NOAELS).

o Reproductive and developmental toxicity screening studies.
e Mechanistic studies to elucidate the specific pathways involved in its toxicity.

A comprehensive understanding of the toxicological profile of 3,4,5-Trimethylphenol is crucial
for its safe use and for the accurate assessment of its potential risks to human health and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1220615#toxicological-profile-of-3-4-5-
trimethylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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